Cas no 2137852-41-4 (2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide)

• Product Name: 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide
• CAS No: 2137852-41-4
• MF: C₁₇H₂₆N₂O
• MW: 274.401144504547
• MDL: MFCD31590499
• CID: 5608696
• PubChem ID: 165949949
• Update Time: 2025-08-02

2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• 2137852-41-4
• 2,2-dimethyl-N-[2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-yl]propanamide
• EN300-842216
• 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide

• MDL： MFCD31590499
• Inchi： 1S/C17H26N2O/c1-16(2,3)15(20)19-17(4,5)13-9-6-10-14-12(13)8-7-11-18-14/h6,9-10,18H,7-8,11H2,1-5H3,(H,19,20)
• InChI Key： WCEQKGGJMWXUSU-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC(C)(C)C1C=CC=C2C=1CCCN2

Computed Properties

• Exact Mass: 274.204513457g/mol
• Monoisotopic Mass: 274.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 41.1Ų

Additional information on 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide

Comprehensive Guide to 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide (CAS No. 2137852-41-4)

The compound 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide (CAS No. 2137852-41-4) is a specialized organic molecule with a unique structure that combines a tetrahydroquinoline moiety with a dimethylpropanamide group. This combination grants it distinct chemical properties, making it a subject of interest in pharmaceutical research, material science, and specialty chemical applications. Researchers and industry professionals often seek detailed information about its synthesis, properties, and potential uses, particularly in drug discovery and advanced material development.

One of the key structural features of 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide is its tetrahydroquinoline core, which is a common scaffold in medicinal chemistry due to its bioactivity. The presence of the dimethylpropanamide side chain further enhances its versatility, allowing for modifications that can tailor its physical and chemical characteristics. This compound is often explored for its potential as a building block in the synthesis of more complex molecules, particularly those targeting neurological and cardiovascular pathways.

In recent years, the demand for 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide has grown, driven by advancements in drug discovery and the need for novel chemical entities. Researchers frequently inquire about its solubility, stability, and reactivity under various conditions, as these factors are critical for its application in laboratory and industrial settings. Additionally, its potential role in the development of new therapeutic agents has sparked interest, particularly in the context of neurodegenerative diseases and metabolic disorders.

The synthesis of 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide typically involves multi-step organic reactions, including condensation and amidation processes. Optimizing these synthetic routes is a common topic of discussion among chemists, as efficiency and yield are paramount for large-scale production. Furthermore, the compound's purity and characterization are essential considerations, often requiring advanced analytical techniques such as NMR spectroscopy and mass spectrometry.

From a commercial perspective, 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide is available through specialty chemical suppliers, with CAS No. 2137852-41-4 serving as a unique identifier for procurement. Its pricing and availability can vary depending on market demand and the scale of production. Companies involved in pharmaceutical research and development are among the primary consumers of this compound, leveraging its structural features to design next-generation drugs.

Environmental and safety considerations are also important when handling 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide. While it is not classified as a hazardous material, standard laboratory precautions should be observed, including the use of personal protective equipment (PPE) and proper ventilation. Researchers often seek guidance on storage conditions to ensure the compound's longevity and stability over time.

Looking ahead, the applications of 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide are expected to expand, particularly in the fields of medicinal chemistry and material science. Its unique structure positions it as a valuable intermediate for the development of innovative compounds with potential therapeutic benefits. As scientific understanding of its properties deepens, its role in cutting-edge research is likely to grow, making it a compound worth watching in the coming years.

For those interested in further exploring 2,2-dimethyl-N-2-(1,2,3,4-tetrahydroquinolin-5-yl)propan-2-ylpropanamide, consulting peer-reviewed journals and patent literature can provide additional insights into its synthesis and applications. Collaboration with academic and industrial research groups may also yield new discoveries, highlighting the compound's potential to address unmet needs in science and technology.